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Compound Name: Boc-Tyr(Me)-OMe
CAS No.: 94790-24-6
Cat. No.: B1338693
Get Quote
. J

In the landscape of modern drug discovery and peptide chemistry, non-canonical amino acids
serve as fundamental building blocks for creating novel therapeutics with enhanced
pharmacological profiles. Among these, O-methylated tyrosine derivatives are of significant
interest. The methylation of the phenolic hydroxyl group of tyrosine can impart crucial
properties to a peptide, such as increased metabolic stability, altered receptor binding affinity,
and improved pharmacokinetic characteristics. This guide focuses on a key reagent in this
class: Boc-Tyr(Me)-OMe, or N-a-tert-butoxycarbonyl-O-methyl-L-tyrosine methyl ester.

The strategic importance of this molecule lies in its dual-protection scheme. The N-terminal
tert-butoxycarbonyl (Boc) group provides robust, acid-labile protection essential for controlled,
stepwise peptide synthesis, particularly in solid-phase peptide synthesis (SPPS).[1][2] The C-
terminal methyl ester protects the carboxylic acid, while the O-methyl group on the side chain is
a permanent modification that becomes part of the final peptide structure. Understanding the
commercial landscape, quality control, and application of Boc-Tyr(Me)-OMe is therefore critical
for researchers aiming to innovate in peptide-based drug development.[3]

Physicochemical Characteristics
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A thorough understanding of the physicochemical properties of a reagent is the foundation of
its effective use in synthesis and research.

Property Value Source(s)

CAS Number 94790-24-6 [31[4]

Molecular Formula C16H23NOs [3114]

Molecular Weight 309.36 g/mol [4]
White to off-white crystal

Appearance [3]
powder

Melting Point 67 -74°C [3]

) ) [0]2°/D = +21.8 to +22.3° (c=1

Optical Rotation ] [3]
in CHCI3)

Purity (Typical) > 98% (HPLC) [3]

Storage Conditions 0 - 8 °C, under inert gas [3]

Note: The related precursor, Boc-Tyr(Me)-OH, has a CAS number of 53267-93-9.[1][5][6]

Commercial Availability and Procurement

Boc-Tyr(Me)-OMe and its carboxylic acid precursor, Boc-Tyr(Me)-OH, are readily available
from a variety of chemical suppliers specializing in amino acids and peptide synthesis reagents.
The choice of supplier often depends on factors such as required purity, scale (milligrams to
kilograms), lead time, and documentation (e.g., Certificate of Analysis).

Below is a comparative table of representative commercial suppliers. Pricing and stock levels
are subject to change and should be verified directly with the vendor.
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Catalog .
. . Available
Supplier Product Name  Number Purity .
Quantities
(Example)
Boc-O-methyl-L-
Oakwood ) -
) tyrosine methyl 468503 Not Specified 250mg, 1g
Chemical
ester
Boc-O-methyl-L-
) Gram to bulk
Chem-Impex tyrosine methyl 29094 =>98% (HPLC) |
scale
ester
Sigma-Aldrich Gram to bulk
_ Boc-Tyr(Me)-OH 853071 298% (TLC)
(Novabiochem®) scale
MedchemExpres 19, 5g, 10g, 254,
Boc-Tyr(Me)-OH HY-W015694 99.77%
S 100g
TCI Chemicals Boc-Tyr(Me)-OH D6223 >95.0% (HPLC) 19, 59
Aapptec Boc-Tyr(Me)-OH UBY131 Not Specified 5g, 25¢g

Procurement Strategy: For initial small-scale research, suppliers offering smaller quantities (1-5
g) are suitable. For process development or large-scale synthesis, it is imperative to contact
suppliers who specialize in bulk quantities to ensure batch-to-batch consistency and favorable
pricing. Always request a lot-specific Certificate of Analysis (CoA) with every purchase.

Quality Control and In-House Validation: A Self-
Validating System

While commercial suppliers provide a CoA, performing in-house quality control on incoming
starting materials is a critical step that embodies the principle of a self-validating research
system.[7] The purity and identity of Boc-Tyr(Me)-OMe directly impact the success of a multi-
step peptide synthesis, where impurities can lead to failed couplings, difficult purifications, and
the generation of deletion or modified sequences.[8][9]

Core QC Workflow
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The following workflow outlines a standard procedure for the validation of a newly received
batch of Boc-Tyr(Me)-OMe.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1338693/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-modified-amino-acids-in-peptide-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Initial Receipt & Documentation

[Receive Shipmena

[Quarantine MateriaD

;

Verify Documentation
(CoA, SDS)

Phase 2: Physjcal & Spectroscopic Analysis

Visual Inspection
(Color, Form)

Confirm Identity
(*H NMR, MS)

Assess Purity

(RP-HPLC)

Check Chiral Integrity
(Chiral HPLC, Optional)

Phase 3:|Decision

Meets Specs?

Phase 4: Dispositjon

No

Release to Inventory Reject Lot
(Assign Lot #, Log Entry) (Contact Supplier)
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Start: Resin-Bound Peptide
(Free N-terminus)

Add Activator
(e.g., HBTU)

Step 1: Coupling
Activate Boc-Tyr(Me)-OH*
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C?esult: Elongated Peptidej

(Free N-terminus)

(Repeat Cycle or Cleave)

Click to download full resolution via product page

Caption: A simplified cycle for incorporating a Boc-amino acid in Solid-Phase Peptide Synthesis
(SPPS). Note: Boc-Tyr(Me)-OH is shown as it is directly used in SPPS.

Conclusion

Boc-Tyr(Me)-OMe is more than just a chemical reagent; it is an enabling tool for the rational

design of sophisticated peptide therapeutics. Its commercial availability from multiple reputable
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suppliers provides researchers with reliable access to this key building block. However,
commercial availability must be paired with rigorous in-house quality control to ensure the
integrity of complex synthetic endeavors. By understanding the function of its protecting groups
and the rationale behind its application, scientists can fully leverage Boc-Tyr(Me)-OMe to
construct novel peptides with tailored biological functions, pushing the boundaries of drug
discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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